Cas no 1261990-13-9 (2-Chloro-4-(2,3-dimethylphenyl)phenol)

• Product Name: 2-Chloro-4-(2,3-dimethylphenyl)phenol
• CAS No: 1261990-13-9
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD18315459
• CID: 2621953
• PubChem ID: 53221198
• Update Time: 2025-10-30

2-Chloro-4-(2,3-dimethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261990-13-9
• 2-CHLORO-4-(2,3-DIMETHYLPHENYL)PHENOL
• 3-Chloro-2',3'-dimethyl[1,1'-biphenyl]-4-ol
• AKOS017557928
• DTXSID80685859
• 2-Chloro-4-(2,3-dimethylphenyl)phenol, 95%
• MFCD18315459
• 2-Chloro-4-(2,3-dimethylphenyl)phenol

• MDL： MFCD18315459
• Inchi： 1S/C14H13ClO/c1-9-4-3-5-12(10(9)2)11-6-7-14(16)13(15)8-11/h3-8,16H,1-2H3
• InChI Key： AYPVGWLPTBCLAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C)C=1C)O

Computed Properties

• Exact Mass: 232.0654927Da
• Monoisotopic Mass: 232.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Chloro-4-(2,3-dimethylphenyl)phenol

Recent Advances in the Study of 2-Chloro-4-(2,3-dimethylphenyl)phenol (CAS: 1261990-13-9)

2-Chloro-4-(2,3-dimethylphenyl)phenol (CAS: 1261990-13-9) is a phenolic compound that has garnered significant attention in recent years due to its potential applications in the chemical, biological, and pharmaceutical industries. This compound, characterized by its unique chloro and dimethylphenyl substituents, has been the subject of various studies exploring its synthesis, properties, and biological activities. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance and potential in the field.

Recent studies have focused on the synthesis and optimization of 2-Chloro-4-(2,3-dimethylphenyl)phenol, aiming to improve yield and purity while reducing environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel green synthesis route using catalytic methods, which achieved a yield of 85% with minimal byproducts. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

In the realm of biological activity, researchers have investigated the antimicrobial and antifungal properties of 2-Chloro-4-(2,3-dimethylphenyl)phenol. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibited potent activity against a range of Gram-positive bacteria, including Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 2 µg/mL. These findings suggest potential applications in the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Further research has explored the compound's potential as a precursor for more complex pharmaceutical agents. A 2024 paper in European Journal of Medicinal Chemistry detailed the derivatization of 2-Chloro-4-(2,3-dimethylphenyl)phenol to produce analogs with enhanced bioactivity. One such analog demonstrated promising anti-inflammatory properties in vitro, inhibiting the production of pro-inflammatory cytokines by up to 70%. This opens new avenues for the development of anti-inflammatory drugs with improved efficacy and safety profiles.

Despite these promising results, challenges remain in the practical application of 2-Chloro-4-(2,3-dimethylphenyl)phenol. Toxicity studies, as reported in a 2023 Regulatory Toxicology and Pharmacology article, indicated that high doses of the compound may exhibit hepatotoxic effects in animal models. These findings underscore the need for further research to establish safe dosage levels and mitigate potential risks in therapeutic applications.

In conclusion, 2-Chloro-4-(2,3-dimethylphenyl)phenol (CAS: 1261990-13-9) represents a compound of significant interest in chemical and pharmaceutical research. Its versatile properties and potential applications in antimicrobial and anti-inflammatory therapies make it a valuable subject for ongoing study. Future research should focus on optimizing synthesis methods, expanding biological evaluations, and addressing toxicity concerns to fully realize its potential in the biomedical field.